The 1-Acetyl-2-methylazetidine Scaffold: Structural Properties, Extraction, and Analytical Characterization in Drug Development
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper Structural Significance of the Azetidine Scaffold In modern medicinal chemistry, the drive to escape...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Type: Technical Whitepaper
Structural Significance of the Azetidine Scaffold
In modern medicinal chemistry, the drive to escape "flatland" (highly aromatic, planar molecules) has led to the widespread adoption of sp³-rich saturated heterocycles. Azetidines—four-membered nitrogenous rings—offer a unique combination of conformational rigidity and reduced lipophilicity compared to larger pyrrolidine or piperidine homologues.
1-Acetyl-2-methylazetidine (CAS: 50837-77-9) is a highly specialized carboxamide derivative that serves as a critical building block and analytical standard. The addition of a methyl group at the C2 position introduces a chiral center, enabling stereospecific vector projection of adjacent substituents. Simultaneously, the N-acetyl group acts as a stable, neutral amide cap. This specific structural arrangement makes the molecule an excellent peptidomimetic scaffold, capable of mimicking peptide bonds while restricting the conformational flexibility that often leads to off-target metabolic degradation.
Physicochemical Profiling
Understanding the physicochemical parameters of 1-acetyl-2-methylazetidine is essential for predicting its behavior in both synthetic matrices and biological systems. The molecule's low topological polar surface area (TPSA) and optimal lipophilicity make it highly permeable, serving as an ideal moiety for improving the oral bioavailability of larger drug constructs.
Table 1: Quantitative Physicochemical Data of 1-Acetyl-2-methylazetidine
Because 1-acetyl-2-methylazetidine is a low-molecular-weight compound, traditional full-scan mass spectrometry often struggles with isobaric interferences from solvents or biological matrices. To unambiguously assign the chemical sum formula (C₆H₁₁NO) and verify its presence, a high-resolution Fourier Transform Ion Cyclotron Resonance Mass Spectrometry (FT-ICR MS) workflow is required, as demonstrated in advanced metabolomic studies[3].
Figure 1: FT-ICR MS workflow for the extraction and identification of 1-acetyl-2-methylazetidine.
Step-by-Step Methodology: Extraction and Identification
Step 1: Cryogenic Metabolite Extraction
Action: Homogenize the sample matrix (1 g) and extract 100 mg aliquots in 1 mL of -20 °C chloroform/methanol/water (1:2.5:1). Shake mechanically for 30 minutes at 4 °C.
Causality: The sub-zero, multiphasic solvent system instantly quenches enzymatic activity and precipitates large proteins. This prevents the degradation of the carboxamide linkage while efficiently partitioning the polar 1-acetyl-2-methylazetidine into the hydro-alcoholic phase.
Validation Checkpoint: Visual confirmation of a distinct biphasic separation post-centrifugation ensures that non-polar lipids are successfully sequestered in the lower chloroform layer.
Step 2: Solid-Phase Extraction (SPE) Cleanup
Action: Load the hydro-alcoholic extracts onto 30 mg strong cation-exchange sorbents (pre-conditioned with 0.5% formic acid). Wash with 1 mL methanol, then elute the target fraction with 1 mL of 5% NH₃ solution. Dry the eluate in a Speed-vac to <20 μL[3].
Causality: Direct infusion MS is highly susceptible to ion suppression from inorganic salts and residual detergents. The SPE step selectively retains the target analytes while washing away these suppressors, drastically improving the signal-to-noise ratio.
Validation Checkpoint: Monitor the eluate's conductivity. A sharp drop in conductivity compared to the raw extract confirms the successful removal of interfering inorganic salts.
Step 3: FT-ICR MS Measurement via Stitched SIM
Action: Resuspend the dried eluates in 100 μL of 50% acetonitrile/0.1% formic acid. Perform direct infusion into an LTQ FT-ICR-Ultra mass spectrometer. Record overlapping "stitched" Selected Ion Monitoring (SIM) scans (100 m/z width, 50 m/z overlap) across the 50 to 700 m/z range[3].
Causality: Standard full-scan modes often lack the ion capacity to detect low-abundance small molecules. Stitched SIM scans maximize the dynamic range and allow the instrument to achieve the sub-ppm mass accuracy required to differentiate the exact mass of 1-acetyl-2-methylazetidine from isobaric background noise.
Validation Checkpoint: Isotopic fine structure analysis. The detection of the [M+H]⁺ ion at exactly m/z 114.09132 (± 1 ppm) unambiguously validates the presence of the C₆H₁₁NO formula[3].
Applications in Drug Development
The integration of 1-acetyl-2-methylazetidine into drug discovery pipelines is driven by its ability to modulate the physicochemical properties of lead compounds. By replacing highly flexible, lipophilic alkyl chains with the sterically constrained azetidine ring, developers can lower the overall logP of a candidate without sacrificing target binding affinity. Furthermore, the N-acetyl group eliminates the basicity typically associated with secondary amines, which is a proven strategy for mitigating hERG channel liabilities and reducing phospholipidosis risks during preclinical safety evaluations.
Cas 50837-77-9, Azetidine, 1-acetyl-2-methyl-
Source: LookChem
URL:[Link]
High-Resolution Direct Infusion-Based Mass Spectrometry in Combination with Whole 13C Metabolome Isotope Labeling Allows Unambiguous Assignment of Chemical Sum Formulas
Source: Analytical Chemistry (ACS Publications)
URL:[Link]
Thermodynamic Stability and Conformational Dynamics of N-Acetyl Azetidine Derivatives: A Technical Guide
Executive Summary Azetidines—four-membered nitrogenous heterocycles—have emerged as privileged bioisosteres in modern drug discovery, frequently deployed to improve metabolic stability and modulate lipophilicity. However...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Azetidines—four-membered nitrogenous heterocycles—have emerged as privileged bioisosteres in modern drug discovery, frequently deployed to improve metabolic stability and modulate lipophilicity. However, the physical chemistry of these molecules is governed by a delicate balance between inherent ring strain and conformational flexibility. When functionalized as N-acetyl azetidines , the introduction of amide resonance fundamentally alters their thermodynamic landscape. This whitepaper provides an in-depth technical analysis of the structural thermodynamics, amide bond dynamics, and empirical profiling workflows for N-acetyl azetidine derivatives.
Structural Thermodynamics of the Azetidine Core
Ring Strain and Puckering Dynamics
The thermodynamic baseline of any azetidine derivative is dictated by its ring strain energy, which is experimentally determined to be approximately 25.2 kcal/mol1. This substantial strain is primarily a consequence of Baeyer (angle) strain, as the internal C–N–C bond angles are compressed to ~93°, deviating significantly from the ideal tetrahedral angle of 109.5°.
To partially relieve the Pitzer (torsional) strain caused by eclipsing hydrogen interactions along the carbon backbone, the azetidine ring deviates from planarity. It adopts a puckered conformation characterized by a dihedral angle of approximately 29.7°2. This puckering is a thermodynamic necessity; the energy required to force the ring into a planar transition state represents a measurable barrier in its conformational free energy profile.
Orbital Rehybridization and Lone Pair s-Character
The geometric constraints of the four-membered ring force a rehybridization of the nitrogen atom. To accommodate the acute intra-ring angles, the bonding orbitals adopt higher p-character. Consequently, this forces an increased s-character into the nitrogen lone pair. Because s-orbitals are held closer to the nucleus, the lone pair is stabilized and less available for protonation. This explains why the gas-phase basicity of azetidine (215.4 kcal/mol) is measurably lower than that of its five-membered homologue, pyrrolidine (216.3 kcal/mol) 2.
Amide Bond Dynamics in N-Acetyl Azetidines
When the azetidine nitrogen is acetylated, the thermodynamic landscape shifts due to the introduction of amide resonance.
Cis-Trans Isomerism and Rotational Barriers
The N-acetyl group introduces a partial double-bond character between the carbonyl carbon and the azetidine nitrogen. However, because the nitrogen lone pair possesses increased s-character (due to the aforementioned ring strain), its overlap with the carbonyl π-system is subtly perturbed compared to unstrained acyclic amides 3.
Despite this perturbation, the rotational barrier remains sufficiently high to restrict rotation at room temperature. This restricted rotation leads to the observable presence of distinct cis and trans rotamers in NMR spectroscopy 4. The thermodynamic ratio of these rotamers is heavily influenced by the steric clash between the acetyl methyl group and the puckered azetidine ring.
Caption: Free energy state transitions between N-acetyl azetidine rotamers via a planar transition state.
Comparative Thermodynamic Parameters
To contextualize the stability of the azetidine core, we must benchmark it against its adjacent homologues.
Thermodynamic Parameter
Aziridine (3-membered)
Azetidine (4-membered)
Pyrrolidine (5-membered)
Ring Strain Energy (kcal/mol)
26.7
25.2
5.8
Puckering Dihedral Angle
0° (Planar)
~29.7°
Variable (Envelope)
Gas-Phase Basicity (kcal/mol)
~214.0
215.4
216.3
Primary Strain Contributor
Baeyer (Angle)
Baeyer & Pitzer
Pitzer (Torsional)
Experimental Methodologies for Thermodynamic Profiling
Understanding the thermodynamic limits of N-acetyl azetidines requires rigorous empirical validation. Below are field-proven protocols designed to act as self-validating systems for profiling their stability.
Variable-Temperature NMR (VT-NMR) for Rotational Barriers
To quantify the Gibbs free energy of activation (
ΔG‡
) for the amide bond rotation, VT-NMR is the gold standard.
Causality behind experimental choices: We utilize high-boiling deuterated solvents like DMSO-
d6
or 1,1,2,2-tetrachloroethane-
d2
(TCE-
d2
) because the coalescence temperature for N-acetyl amides typically exceeds 80 °C. A standard low-boiling solvent (e.g., CDCl
3
) would vaporize before the fast-exchange regime is reached, rendering the experiment impossible.
Caption: Step-by-step Variable-Temperature NMR workflow for determining amide rotational barriers.
Step-by-Step Protocol:
Sample Preparation: Dissolve 15–20 mg of the N-acetyl azetidine derivative in 0.6 mL of DMSO-
d6
. Seal the NMR tube tightly with a PTFE cap to prevent solvent loss at elevated temperatures.
Temperature Calibration: Insert an NMR tube containing 100% ethylene glycol. Measure the chemical shift difference (
Δδ
) between the hydroxyl and methylene protons to calibrate the probe temperature accurately.
Data Acquisition: Acquire
1
H NMR spectra starting from 298 K up to 398 K in 10 K increments. Critical Step: Allow the sample to equilibrate for at least 10 minutes at each new temperature to ensure thermal homogeneity across the sample volume.
Lineshape Analysis: Export the spectra and use dynamic NMR (DNMR) software to simulate the exchange-broadened peaks of the acetyl methyl group. Extract the exchange rate constant (
k
) for each temperature.
Eyring Analysis: Plot
ln(k/T)
against
1/T
. The slope yields the enthalpy of activation (
ΔH‡
), and the y-intercept yields the entropy of activation (
ΔS‡
). This linear fit acts as a self-validation mechanism; a high
R2
value confirms the accuracy of the thermodynamic model.
Differential Scanning Calorimetry (DSC) for Thermal Stability
To assess the thermodynamic stability against thermal degradation or ring-opening, DSC is employed.
Step-by-Step Protocol:
Sample Encapsulation: Weigh 2–5 mg of the compound into a hermetically sealed aluminum pan. Causality: Hermetic sealing is crucial to prevent endothermic solvent evaporation from masking the exothermic decomposition peaks of the strained azetidine ring.
Baseline Calibration: Run an empty sealed pan to establish a flat thermal baseline.
Heating Ramp: Heat the sample from 25 °C to 300 °C at a rate of 10 °C/min under a constant nitrogen purge (50 mL/min).
Thermogram Analysis: Identify the onset temperature of decomposition (
Td
). The integration of the exothermic peak provides the enthalpy of decomposition (
ΔHd
), quantifying the energy released upon the collapse of the strained core.
Synthetic Implications: Desymmetrization and Ring-Opening
The thermodynamic tension within N-acetyl azetidines makes them privileged substrates for synthetic methodology. While the amide bond provides kinetic stability under ambient physiological conditions, catalytic activation can disrupt this stability.
For instance, in chiral phosphoric acid-catalyzed desymmetrizations, the bifunctional activation of the N-acyl group lowers the activation barrier for nucleophilic attack 5. The release of the 25.2 kcal/mol ring strain serves as the primary thermodynamic driving force, rendering the ring-opening process highly exothermic and irreversible. This principle is heavily leveraged in the late-stage functionalization of complex drug scaffolds.
Conclusion
The thermodynamic stability of N-acetyl azetidine derivatives is a masterclass in chemical balance. By understanding the intricate interplay between Baeyer strain, ring puckering, orbital rehybridization, and amide resonance, researchers can accurately predict the behavior of these molecules. Utilizing rigorous, self-validating empirical workflows like VT-NMR and DSC ensures that these strained heterocycles can be confidently deployed in robust drug development pipelines.
References
Triplet Energy Transfer‐Driven Intermolecular [2+2] Photocycloaddition of Acyclic Imines and Indoles: Facile Access to Azetidine‐Fused Indolines
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Azetidine - Physical and Chemical Properties
Source: Grokipedia
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Reliable Determination of Amidicity in Acyclic Amides and Lactams
Source: ACS Publications
URL:[Link]
Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids
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URL:[Link]
Binding Modes and Origins of Enantioselectivity in the Phase-Transfer-Catalyzed Conjugate Cyanation of β-Trifluoromethylated Chalcones
Source: ACS Publications
URL:[Link]
The Genesis of a Bioactive Scaffold: A Literature Review on the Early Discovery of 1-Acetyl-2-Methylazetidine
For Immediate Release This in-depth technical guide provides a comprehensive literature review on the early discovery and synthesis of 1-acetyl-2-methylazetidine, a foundational molecule in the broader class of azetidine...
Author: BenchChem Technical Support Team. Date: April 2026
For Immediate Release
This in-depth technical guide provides a comprehensive literature review on the early discovery and synthesis of 1-acetyl-2-methylazetidine, a foundational molecule in the broader class of azetidine-containing compounds. This document is intended for researchers, scientists, and drug development professionals interested in the historical context and synthetic evolution of small nitrogen-containing heterocycles.
Introduction: The Emergence of Strained Ring Systems in Chemistry
The late 19th and early 20th centuries marked a period of foundational discoveries in organic chemistry, with the synthesis and characterization of cyclic compounds playing a pivotal role. While five- and six-membered rings were relatively well-understood, the synthesis of smaller, more strained ring systems like cyclopropane and cyclobutane presented significant challenges. The synthesis of their heterocyclic analogs, suchas azetidines, was an even greater hurdle. The parent azetidine ring was first synthesized in 1888, opening the door to the exploration of this new class of compounds.[1] However, it was not until the mid-20th century, with the discovery of naturally occurring azetidine-containing molecules like azetidine-2-carboxylic acid in 1955, that significant interest in their synthesis and biological activity began to grow.[2]
The Pioneering Syntheses: Early Approaches to the 2-Methylazetidine Core
While a singular, celebrated publication detailing the "discovery" of 1-acetyl-2-methylazetidine is not prominent in the historical chemical literature, its emergence can be understood as a logical extension of early synthetic methodologies for substituted azetidines. The initial preparations of the 2-methylazetidine scaffold likely followed the established principles of intramolecular cyclization, a cornerstone of heterocyclic chemistry.
One of the most common early methods for constructing the azetidine ring was the intramolecular cyclization of γ-haloamines.[1] This approach involves the displacement of a halide by an amino group to form the four-membered ring. The synthesis of 2-methylazetidine via this route would have logically started from a precursor such as 4-amino-1-chloropentane or 4-amino-1-bromopentane.
The general challenges of these early methods included competing elimination reactions and the formation of polymeric side products. The success of the cyclization was highly dependent on reaction conditions, such as the choice of base and solvent, and often resulted in low yields.
The Introduction of the Acetyl Group: A Gateway to Functionalization
The N-acetylation of 2-methylazetidine to form the target compound, 1-acetyl-2-methylazetidine, would have been a straightforward chemical transformation, even with the techniques of the early to mid-20th century. Acetylation of amines was a well-established reaction, typically carried out using acetylating agents like acetic anhydride or acetyl chloride in the presence of a base to neutralize the resulting acid.[3][4]
The addition of the acetyl group serves several purposes. It can act as a protecting group for the nitrogen atom, preventing it from undergoing further reactions. More importantly, the acetyl group modifies the electronic properties and steric bulk of the molecule, which can significantly influence its biological activity. This early functionalization step was a critical gateway to exploring the potential of substituted azetidines as bioactive molecules.
Modern Synthetic Strategies: Efficiency and Stereochemical Control
The early, often low-yielding, syntheses of substituted azetidines have been largely superseded by more efficient and stereoselective modern methods. These advancements have been crucial for the incorporation of the azetidine motif into a wide range of drug candidates and other biologically active compounds.
A notable modern approach for the synthesis of enantioenriched 2-methylazetidine involves the use of readily available chiral starting materials. For instance, (R)-1,3-butanediol can be converted to a bis-mesylate, which then undergoes cyclization with a suitable amine, such as benzylamine, to afford the corresponding N-benzyl-2-methylazetidine. Subsequent hydrogenolysis removes the benzyl group to yield the desired (S)-2-methylazetidine.
Another powerful modern technique is the reduction of β-lactams (azetidin-2-ones).[2] The relative ease of synthesizing substituted β-lactams, driven by the importance of penicillin and other β-lactam antibiotics, provides a versatile entry point to a wide variety of substituted azetidines.
The following table summarizes key comparative data between early and modern synthetic approaches:
Feature
Early Synthetic Methods (e.g., Haloamine Cyclization)
Modern Synthetic Methods (e.g., from Chiral Diols or β-Lactams)
Starting Materials
Simple, but potentially difficult to synthesize substituted precursors.
Readily available chiral precursors or functionalized β-lactams.
Stereochemical Control
Generally produced racemic mixtures.
High degree of stereochemical control, yielding enantiopure products.
Reaction Yields
Often low due to side reactions.
Typically moderate to high yields.
Scalability
Difficult to scale up due to low efficiency and purification challenges.
More amenable to large-scale synthesis.
Functional Group Tolerance
Limited.
Broad functional group tolerance.
Experimental Protocols
Representative Early Synthetic Protocol: Intramolecular Cyclization of a γ-Haloamine (Hypothetical)
Step 1: Synthesis of 4-Amino-1-pentanol
Reduce a suitable precursor, such as a γ-nitroketone or a protected γ-amino ester, using a strong reducing agent like lithium aluminum hydride in an anhydrous ether solvent.
Carefully quench the reaction with water and a strong base (e.g., NaOH solution).
Extract the product into an organic solvent, dry the organic layer, and purify by distillation under reduced pressure.
Step 2: Halogenation of 4-Amino-1-pentanol
Protect the amino group, for example, by reacting with a suitable protecting group precursor like di-tert-butyl dicarbonate.
Convert the hydroxyl group to a leaving group, such as a bromide or chloride, using a halogenating agent like phosphorus tribromide or thionyl chloride.
Purify the resulting N-protected-4-halo-1-pentylamine.
Step 3: Cyclization and Deprotection
Treat the N-protected-4-halo-1-pentylamine with a strong, non-nucleophilic base (e.g., sodium hydride) in a suitable solvent to effect intramolecular cyclization.
Remove the protecting group under appropriate conditions (e.g., acid treatment for a Boc group) to yield 2-methylazetidine.
Step 4: N-Acetylation
Dissolve the 2-methylazetidine in a suitable solvent.
Add acetic anhydride or acetyl chloride, along with a base such as triethylamine or pyridine.
Stir the reaction mixture until the starting material is consumed.
Work up the reaction by washing with aqueous solutions to remove excess reagents and byproducts.
Purify the final product, 1-acetyl-2-methylazetidine, by distillation or chromatography.
Visualizing the Synthetic Pathways
Caption: Hypothetical early synthetic route to 1-acetyl-2-methylazetidine.
Caption: A modern, enantioselective synthetic pathway to 1-acetyl-2-methylazetidine.
Conclusion
The discovery and synthesis of 1-acetyl-2-methylazetidine, while not a singular landmark event, represents an important step in the broader history of heterocyclic chemistry. Its early synthesis, likely achieved through the challenging intramolecular cyclization of haloamines, paved the way for the exploration of the chemical and biological properties of substituted azetidines. The evolution of synthetic methods, from these early, low-yielding processes to modern, highly efficient and stereoselective routes, has been instrumental in unlocking the potential of the azetidine scaffold in drug discovery and development. This historical perspective underscores the importance of foundational synthetic chemistry in enabling the discovery of novel bioactive molecules.
References
Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223.
Singh, G. S., & D’hooghe, M. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. The Journal of Organic Chemistry, 87(24), 16295–16310.
Organic Chemistry Portal. (n.d.). Synthesis of azetidines. Retrieved from [Link]
D'hooghe, M., & De Kimpe, N. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3567–3614.
Szmuszkovicz, J., et al. (1990). Process for synthesis of azetidine and novel intermediates therefor. U.S. Patent No. 4,966,979. Washington, DC: U.S.
Anderson, R. J., et al. (2000). Synthesis of azetidine derivatives.
Feula, B. (2014).
Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558.
de Gelder, J., et al. (2013). Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols. Catalysis Science & Technology, 3(11), 2995-3001.
Arango, D., et al. (2021). Cytidine Acetylation Across the Tree of Life. Accounts of Chemical Research, 54(2), 350–362.
Sim, H., et al. (2006). Facile synthesis of site-specifically acetylated and methylated histone proteins.
Welsch, M. E., et al. (2011). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments.
Karaman, E., & Taslimi, P. (2023). N -Acetylation of methyl hydrazones with acetic acid in presence of PdCl 2.
Lamed, R., & Oplatka, A. (1977). Acetylation process for nucleoside compounds. U.S. Patent No. 4,022,963. Washington, DC: U.S.
de Gelder, J., et al. (2013). Amino-alcohol cyclization. Catalysis Science & Technology, 3(11), 2995-3001.
Zhang, P., et al. (2010). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Organic Syntheses, 87, 234.
Fujita, K., et al. (2002). Oxidative Cyclization of Amino Alcohols Catalyzed by a Cp*Ir Complex. Synthesis of Indoles, 1,2,3,4-Tetrahydroquinolines, and 2,3,4,5-Tetrahydro-1-benzazepine. Organic Letters, 4(16), 2691–2694.
Application Note: Catalytic Methods for the Late-Stage Functionalization of 1-Acetyl-2-methylazetidine
Executive Summary The incorporation of saturated, three-dimensional heterocycles into pharmaceutical pipelines—often termed "escaping flatland"—has become a cornerstone of modern drug discovery[1]. Azetidines, four-membe...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The incorporation of saturated, three-dimensional heterocycles into pharmaceutical pipelines—often termed "escaping flatland"—has become a cornerstone of modern drug discovery[1]. Azetidines, four-membered nitrogenous heterocycles, offer unique physicochemical properties, including improved metabolic stability, reduced lipophilicity, and unique spatial vectors compared to their pyrrolidine or piperidine counterparts.
However, the late-stage functionalization (LSF) of azetidines presents significant synthetic challenges. The inherent ring strain (~26 kcal/mol) makes them susceptible to ring-opening under harsh conditions. 1-Acetyl-2-methylazetidine (CAS: 50837-77-9) is a particularly complex substrate: the N-acetyl group lowers the Lewis basicity of the nitrogen (preventing catalyst poisoning) while the C2-methyl group introduces significant steric hindrance. This application note details field-proven catalytic protocols—specifically visible-light photoredox catalysis and palladium-catalyzed C(sp³)–H activation—to selectively functionalize this highly valuable scaffold while preserving ring integrity.
Mechanistic Rationale & Regioselectivity
As a Senior Application Scientist, it is critical to understand why specific catalytic manifolds are chosen over traditional cross-coupling. The functionalization of 1-acetyl-2-methylazetidine relies on differentiating the C(sp³)–H bonds.
Photoredox-Mediated
α
-C(sp³)–H Functionalization
Visible-light photoredox catalysis enables the generation of
α
-amino radicals under exceptionally mild conditions, preventing strain-release ring opening[2]. In the presence of a strong Hydrogen Atom Transfer (HAT) catalyst (e.g., quinuclidine) and an Iridium-based photocatalyst, hydrogen abstraction occurs preferentially at the
α
-position.
Causality of Regioselectivity: While the tertiary C2–H bond is thermodynamically weaker, the steric bulk of the C2-methyl group creates a kinetic barrier. Consequently, HAT occurs almost exclusively at the less hindered C4 position , generating a secondary
α
-amino radical. This radical readily undergoes Minisci-type addition into electron-deficient heteroarenes[3].
Palladium-Catalyzed Directed C(sp³)–H Arylation
Transition-metal catalysis offers an orthogonal approach. The N-acetyl group, while a weak directing group compared to 8-aminoquinoline, can coordinate to Pd(II) to form a kinetically favored 5-membered palladacycle[4]. By utilizing strongly coordinating, electron-deficient ligands (e.g., mono-protected amino acids or fluorinated solvents like HFIP), the Pd(II)/Pd(IV) catalytic cycle can be forced to activate the
α
-C(sp³)–H bonds. Depending on the precise ligand environment, functionalization can be directed toward the C4-methylene or the C2-methyl group[5].
Catalytic Workflows & Visualizations
To ensure reproducibility and logical experimental design, the catalytic cycles and operational workflows are mapped below.
Photoredox Minisci-type catalytic cycle for C4 functionalization.
Standardized high-throughput workflow for azetidine functionalization.
Quantitative Comparison of Catalytic Methods
The following table summarizes the quantitative performance metrics of the two primary functionalization strategies applied to 1-acetyl-2-methylazetidine.
Preparation: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the photocatalyst, quinuclidine, lepidine, and ammonium persulfate.
Solvent & Substrate Addition: Add the solvent mixture (
CH3CN/H2O
), followed by 1-acetyl-2-methylazetidine and TFA. Causality Note: TFA is critical to protonate the lepidine, lowering its LUMO and making it highly electrophilic toward the nucleophilic
α
-amino radical.
Degassing (Critical Step): Subject the mixture to three cycles of freeze-pump-thaw. Causality Note: Molecular oxygen is a potent triplet quencher. Failing to remove
O2
will quench the *Ir(III) excited state and intercept the carbon-centered radical, leading to ring-opened oxidation products.
Irradiation: Backfill with Argon. Place the tube in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at ambient temperature (25 °C) for 16 hours. Ensure a cooling fan is used to prevent thermal degradation of the azetidine ring.
Workup: Dilute the mixture with saturated aqueous
NaHCO3
(to neutralize TFA) and extract with EtOAc (3 × 10 mL). Dry the combined organic layers over
Na2SO4
, concentrate in vacuo, and purify via flash chromatography (Silica gel, DCM:MeOH gradient).
This protocol outlines the direct arylation using iodobenzene[5].
Reagents:
1-Acetyl-2-methylazetidine (1.0 equiv, 0.2 mmol)
Iodobenzene (3.0 equiv, 0.6 mmol)
Pd(OAc)2
(0.1 equiv, 10 mol%)
Silver Acetate (
AgOAc
) (2.0 equiv, 0.4 mmol)
Solvent: Hexafluoroisopropanol (HFIP) (0.1 M)
Step-by-Step Methodology:
Assembly: In a nitrogen-filled glovebox, charge a 1-dram vial with
Pd(OAc)2
,
AgOAc
, and 1-acetyl-2-methylazetidine.
Solvent Addition: Add HFIP and iodobenzene. Causality Note: HFIP is a strongly hydrogen-bonding, highly polar, yet non-nucleophilic solvent. It stabilizes the high-valent Pd(IV) intermediates and prevents undesired nucleophilic attack on the strained azetidine ring.
Heating: Seal the vial with a PTFE-lined cap, remove from the glovebox, and heat in a pre-equilibrated aluminum block at 110 °C for 38 hours.
Filtration: Cool to room temperature. Dilute with EtOAc and filter through a short pad of Celite to remove palladium black and silver salts.
Purification: Concentrate the filtrate and purify via preparative HPLC to isolate the arylated azetidine.
Analytical Validation & System Trustworthiness
To ensure the protocols act as self-validating systems, specific analytical checkpoints must be met:
Regiochemical Verification (2D NMR): Because functionalization can theoretically occur at C2, C4, or the methyl group, standard 1D
1H
NMR is insufficient. Validation Step: Perform a 2D NOESY or ROESY NMR experiment. A strong NOE correlation between the newly installed aryl group protons and the C2-methyl doublet confirms C4 functionalization.
Ring Integrity Check (HRMS): Azetidine ring-opening typically results in the incorporation of water or solvent (e.g., +18 Da or +32 Da for MeOH). Validation Step: High-Resolution Mass Spectrometry (ESI-TOF) must strictly match the exact mass of the calculated
[M+H]+
ion with an error margin of
<5 ppm
.
Reaction Monitoring: During Protocol A, monitor the disappearance of the C4-methylene protons (typically multiplet at
δ
3.8–4.2 ppm) via LC-MS or crude NMR. The shift of the remaining C4 proton to a further downfield position (
δ
4.8–5.2 ppm) indicates successful heteroarylation.
References
Late-Stage C–H Functionalization of Azines. Chemical Reviews.[Link]
Minisci-Photoredox-Mediated α-Heteroarylation of N-Protected Secondary Amines: Remarkable Selectivity of Azetidines. Organic Letters.[Link]
Synthesis of unnatural amino acids through palladium-catalyzed C(sp³)-H functionalization. RHHZ.[Link]
Modular, stereocontrolled Cβ–H/Cα–C activation of alkyl carboxylic acids. PNAS.[Link]
Photoredox-Catalyzed C–H Functionalization Reactions. Chemical Reviews.[Link]
Application Notes and Protocols for the Strategic Incorporation of 1-Acetyl-2-methylazetidine into Pharmaceutical Scaffolds
Introduction: The Azetidine Motif as a Privileged Scaffold in Modern Drug Discovery Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial structural motifs in the design of contemporary phar...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Azetidine Motif as a Privileged Scaffold in Modern Drug Discovery
Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial structural motifs in the design of contemporary pharmaceuticals.[1][2] Their unique combination of properties, including a high degree of sp³ character, conformational rigidity, and a favorable influence on physicochemical parameters, makes them highly sought-after building blocks for medicinal chemists.[1][2] The strained four-membered ring can enhance aqueous solubility and metabolic stability when compared to larger saturated heterocycles like pyrrolidine and piperidine.[3][4] This guide provides a comprehensive overview of the synthesis, reactivity, and strategic incorporation of a key derivative, 1-acetyl-2-methylazetidine, into diverse pharmaceutical scaffolds.
The presence of the 2-methyl group introduces a chiral center, allowing for stereocontrolled interactions with biological targets, while the N-acetyl group modulates the nucleophilicity and basicity of the ring nitrogen, influencing both its reactivity and pharmacokinetic profile. Understanding the interplay between the inherent ring strain and the electronic effects of the N-acetyl group is paramount for the successful application of this versatile building block.
Synthesis of 1-Acetyl-2-methylazetidine: A Two-Step Approach
Logical Workflow for the Synthesis of 1-Acetyl-2-methylazetidine
Improving reaction yields in Azetidine, 1-acetyl-2-methyl- synthesis
Troubleshooting & Process Optimization Guide Welcome to the Technical Support Center for azetidine synthesis. The synthesis of 1-acetyl-2-methylazetidine presents unique challenges primarily driven by the inherent thermo...
Author: BenchChem Technical Support Team. Date: April 2026
Troubleshooting & Process Optimization Guide
Welcome to the Technical Support Center for azetidine synthesis. The synthesis of 1-acetyl-2-methylazetidine presents unique challenges primarily driven by the inherent thermodynamic instability of the four-membered aza-heterocycle. High ring strain (~26 kcal/mol), the extreme volatility of intermediates, and susceptibility to nucleophilic ring-opening frequently compromise reaction yields.
This guide is designed for drug development professionals and synthetic chemists. It provides field-proven methodologies, causal troubleshooting, and self-validating protocols to ensure high-yielding, scalable synthesis.
Process Workflow Overview
The most robust route to 1-acetyl-2-methylazetidine avoids the direct isolation of the volatile 2-methylazetidine free base and strictly avoids harsh Lewis acids during the final acylation step.
Synthetic workflow for 1-acetyl-2-methylazetidine highlighting key transformation stages.
Frequently Asked Questions (Troubleshooting)
Q: Why is my yield of the 2-methylazetidine intermediate so low during the cyclization of 1,3-butanediol derivatives?
A: The formation of the four-membered azetidine ring is kinetically challenging. When using mesyl chloride (MsCl) to activate the 1,3-diol, the subsequent cyclization requires elevated temperatures. Causality: Thermal stress promotes E2 elimination over the desired intramolecular SN2 substitution, converting your starting material into acyclic alkenes rather than the target ring.
Solution: Switch to trifluoromethanesulfonic anhydride (Tf2O). Triflates are vastly superior leaving groups, allowing the cyclization to proceed at lower temperatures (-35 °C to room temperature). This effectively suppresses the elimination pathway and boosts yields from ~30% to >60% .
Q: How can I prevent ring-opening decomposition during the acetylation of 2-methylazetidine?
A: Azetidines possess significant ring strain. When acetyl chloride (AcCl) is used as the acylating agent, the expelled chloride ion acts as a potent nucleophile. Causality: In the presence of a protonated or acylated azetidine nitrogen, the chloride nucleophile attacks the C2 or C4 position, leading to irreversible ring-opening decomposition (forming acyclic chloro-amides) .
Solution: Utilize acetic anhydride (Ac2O) with N,N-Diisopropylethylamine (DIPEA). The acetate byproduct is a significantly weaker nucleophile than chloride, preserving the integrity of the strained ring .
Q: I am losing product during the workup of the free 2-methylazetidine base. How can I optimize recovery?
A: 2-Methylazetidine is highly volatile (bp ~70–80 °C) and highly water-soluble. Standard aqueous workups and rotary evaporation under high vacuum will physically strip the product from your mixture.
Solution: Do not isolate the free base. Instead, trap the azetidine as a stable, crystalline salt, such as the (R)-(-)-camphorsulfonate (CSA) salt. This allows for safe isolation, storage, and even enantiomeric enrichment via recrystallization .
Quantitative Data: Impact of Acylation Conditions on Yield
The table below summarizes the causal relationship between reagent selection and target yield during the final acetylation step.
Acylating Agent
Base
Solvent
Temp
Result / Yield
Causality / Mechanistic Notes
Acetyl Chloride (AcCl)
Pyridine
DCM
RT
< 20% (Major ring-opening)
Chloride ion acts as a strong nucleophile, attacking the strained ring.
Acetyl Chloride (AcCl)
DIPEA
DCM
0 °C
~ 45% (Moderate ring-opening)
Lower temperature reduces ring-opening kinetics, but chloride remains problematic.
Acetic Anhydride (Ac2O)
TEA
THF
RT
~ 70% (Minor impurities)
Acetate is a poor nucleophile; ring remains intact, but TEA can cause minor side reactions.
Protocol A: Optimized Synthesis of 2-Methylazetidine (CSA Salt)
Objective: Form the azetidine ring while preventing volatility losses and elimination side-reactions.
Activation: Dissolve 1,3-butanediol (1.0 eq) and DIPEA (2.5 eq) in anhydrous DCM. Cool strictly to -35 °C. Dropwise add Tf2O (2.1 eq).
Causality: Low temperature (-35 °C) is critical to prevent premature elimination of the highly reactive bis-triflate intermediate.
In-Process Validation: TLC (Hexane/EtOAc 8:2, KMnO4 stain) must show complete consumption of the diol and formation of a new, less polar spot before proceeding.
Cyclization: Add benzhydrylamine (1.1 eq) to the cold solution, then allow it to slowly warm to room temperature over 12 hours.
Causality: Benzhydrylamine acts as the nitrogen source; its steric bulk prevents over-alkylation.
Hydrogenolysis: Transfer the crude intermediate to a hydrogenation vessel. Add Pd(OH)2/C (10 mol%) and ethanol. Stir under H2 gas (50 psi) for 24 hours.
Causality: Pd(OH)2 (Pearlman's catalyst) efficiently cleaves the bulky benzhydryl protecting group without reducing the azetidine ring.
Salt Formation: Filter the catalyst. Add (R)-(-)-camphorsulfonic acid (1.0 eq) to the filtrate. Evaporate the solvent under reduced pressure. Recrystallize the residue from DCM/EtOAc.
Causality: Forming the CSA salt prevents the volatile 2-methylazetidine from evaporating during solvent removal.
In-Process Validation: Formation of white, crystalline solids. 1H NMR (D2O) will show a distinct doublet for the methyl group at ~1.5 ppm, shifted downfield due to protonation.
Protocol B: Mild Acetylation to 1-Acetyl-2-methylazetidine
Objective: Acylate the secondary amine without triggering ring-opening decomposition.
Free Base Generation: Suspend 2-methylazetidine CSA salt (1.0 eq) in anhydrous DCM. Add DIPEA (2.5 eq) and stir at 0 °C for 15 minutes.
Causality: DIPEA neutralizes the CSA salt, liberating the free azetidine in situ. The excess DIPEA acts as an acid scavenger during the subsequent acetylation.
Acetylation: Dropwise add Acetic Anhydride (Ac2O, 1.2 eq) to the cold solution. Maintain at 0 °C for 1 hour, then warm to room temperature for 2 hours.
Causality: Ac2O is strictly required over AcCl because the acetate byproduct is non-nucleophilic, preventing the cleavage of the strained four-membered ring.
In-Process Validation: Monitor by GC-MS or TLC (Ninhydrin stain). The primary amine spot must disappear, and no acyclic chloro-amide byproducts should be detectable.
Workup: Quench with saturated aqueous NaHCO3. Extract with cold DCM (3x). Dry over Na2SO4, filter, and carefully concentrate under a mild vacuum (no less than 150 mbar).
Causality: Mild vacuum prevents the loss of the final product, which retains moderate volatility.
Diagnostic Decision Tree
If you are experiencing low yields despite following the protocols, use the diagnostic tree below to identify the point of failure.
Diagnostic decision tree for troubleshooting low yields in azetidine synthesis.
References
Two Scalable Syntheses of (S)-2-Methylazetidine
The Journal of Organic Chemistry (2016)
URL:[Link]
Recent advances in synthetic facets of immensely reactive azetidines
RSC Advances (2017)
URL:[Link]
Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions
The Journal of Organic Chemistry (2025)
URL:[Link]
Optimization
Technical Support Center: Optimizing Chiral Resolution of 1-acetyl-2-methylazetidine Enantiomers
Welcome to the technical support center for the chiral resolution of 1-acetyl-2-methylazetidine. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis and...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the chiral resolution of 1-acetyl-2-methylazetidine. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis and purification of chiral molecules. Here, we address common challenges and frequently asked questions through detailed troubleshooting guides and optimized protocols, grounded in established scientific principles. Our goal is to provide you with the expertise to navigate the complexities of enantiomeric separation effectively.
Part 1: Method Selection FAQ
Choosing the right resolution strategy is critical and depends on factors like scale, cost, available equipment, and desired purity. This section helps you decide which path is best for your project.
Q1: What are the primary methods for resolving 1-acetyl-2-methylazetidine, and how do I choose between them?
A1: There are three primary methods for resolving chiral amines like 1-acetyl-2-methylazetidine: Diastereomeric Salt Crystallization, Enzymatic Kinetic Resolution, and Preparative Chiral Chromatography.[1]
Diastereomeric Salt Crystallization is a classical, cost-effective method ideal for large-scale production.[2][3] It involves reacting the racemic amine with an enantiomerically pure chiral acid to form diastereomeric salts, which are then separated by fractional crystallization due to their different solubilities.[4][5] Choose this method if you are working on a multi-gram to kilogram scale and cost is a major consideration.
Enzymatic Kinetic Resolution uses an enzyme to selectively catalyze a reaction (in this case, acylation) on one enantiomer of the racemic mixture.[1] This leaves one enantiomer unreacted, allowing for separation. This method offers high selectivity under mild conditions but is typically limited to a theoretical maximum yield of 50% for a single enantiomer unless coupled with a racemization process (Dynamic Kinetic Resolution).[6] It is well-suited for small to medium scales where high enantiomeric excess (ee) is required.
Preparative Chiral Chromatography (HPLC or SFC) provides the most direct route to separation by using a chiral stationary phase (CSP) that interacts differently with each enantiomer.[7][8] While often the fastest method for development and capable of providing very high purity, it can be expensive and resource-intensive for large-scale separations.[8] This is the preferred method for analytical determination of ee and for obtaining small quantities of highly pure material for initial studies.[9]
High purity, speed of development, direct separation.[8]
Key Challenge
Finding suitable resolving agent/solvent; can be labor-intensive.
Limited to 50% yield; enzyme cost/stability.
High solvent consumption; cost of CSP and equipment.
Decision Workflow for Method Selection
Caption: Decision workflow for selecting a chiral resolution method.
Part 2: Troubleshooting Guides
Section 2.1: Diastereomeric Salt Crystallization
Q2: I've tried forming a salt with (R,R)-tartaric acid, but nothing crystallizes. What should I do?
A2: This is a common issue where the diastereomeric salts are too soluble in the chosen solvent. The key is systematic screening of both the resolving agent and the solvent system.
Causality: Crystallization requires supersaturation. If the salt's solubility is too high, it will remain in solution. The interaction between the chiral amine, chiral acid, and solvent dictates this solubility, and it's difficult to predict.[3]
Troubleshooting Steps:
Screen Resolving Agents: 1-acetyl-2-methylazetidine is a basic amine. You should screen a variety of commercially available chiral acids. Besides tartaric acid, consider mandelic acid derivatives, dibenzoyltartaric acid (DBTA), or 10-camphorsulfonic acid (CSA).[12][13]
Screen Solvents: The solvent plays a crucial role. Test a range of solvents with varying polarities, such as ethanol, isopropanol (IPA), acetonitrile, ethyl acetate, or mixtures thereof. Sometimes a mixture (e.g., Ethanol/Water) is required to fine-tune solubility.
Increase Concentration: Carefully remove solvent in situ until turbidity is observed, then add a small amount of solvent back to redissolve. This ensures you are near the saturation point.
Induce Crystallization: If the solution is supersaturated but reluctant to crystallize, try scratching the inside of the flask with a glass rod or adding a seed crystal if available. Cooling the solution slowly can also promote crystal growth over rapid precipitation.
Q3: I got crystals, but the diastereomeric excess (d.e.) is very low after one crystallization. How can I improve it?
A3: Low d.e. indicates that the solubilities of the two diastereomeric salts are too similar in your current system. Optimization of crystallization conditions is necessary.
Causality: The separation relies on a significant difference in solubility between the two diastereomers.[2] Factors like temperature, cooling rate, and solvent composition directly influence this effective solubility difference. The separation can be under thermodynamic control (relying on solubility differences at equilibrium) or kinetic control (relying on different rates of crystal formation).[2]
Troubleshooting Steps:
Optimize the Solvent: This is the most critical parameter. A slightly different solvent or solvent ratio can dramatically alter the solubility difference. If you used ethanol, try isopropanol or a toluene/methanol mixture.
Control the Cooling Rate: A slow, controlled cooling profile is essential. Rapid cooling often traps the more soluble diastereomer in the crystal lattice, leading to low d.e. An overnight, slow cool in an insulated bath is preferable to a rapid ice bath crash.
Use a Sub-Stoichiometric Amount of Resolving Agent: Using only 0.5-0.6 equivalents of the resolving agent can be surprisingly effective.[14] This "half-equivalent method" ensures that only the less soluble salt crystallizes, leaving the other enantiomer and excess starting material in the mother liquor.[3]
Perform a Digestion/Slurry: After initial crystallization, you can "digest" the crystals by re-slurrying them in a fresh, hot portion of the crystallization solvent for a short period, then cooling slowly.[14] This process allows the system to approach thermodynamic equilibrium, where the less soluble, more stable crystals dominate, thereby increasing the d.e.
Troubleshooting Workflow for Low d.e. in Crystallization
Caption: Troubleshooting workflow for low diastereomeric excess.
Section 2.2: Enzymatic Kinetic Resolution
Q4: My enzymatic reaction is very slow or has stalled before 50% conversion. How can I improve the reaction rate?
A4: Slow enzymatic reactions are typically due to sub-optimal conditions for the enzyme's activity or stability.
Causality: Enzyme activity is highly dependent on temperature, solvent, and the nature of the substrates.[15] The enzyme Candida antarctica Lipase B (CAL-B), often used for amine resolutions, is thermostable but can be inhibited or denatured under the wrong conditions.[15]
Troubleshooting Steps:
Increase Temperature: CAL-B is known to be effective at higher temperatures, often up to 70-80 °C.[15] Increasing the temperature can significantly boost the reaction rate.
Change the Acyl Donor: The choice of acylating agent is critical. Simple ethyl acetate can be slow. Activated esters like isopropyl 2-propoxyacetate or vinyl acetate are often much more reactive and can dramatically improve rates and selectivity.[15][16]
Check the Solvent: The reaction should be run in a non-polar organic solvent like heptane or toluene.[15] Polar solvents can strip essential water from the enzyme, inactivating it.
Ensure Enzyme Quality: Ensure your enzyme (e.g., Novozym 435, which is immobilized CAL-B) is fresh and has been stored correctly. Immobilized enzymes can be reused but may lose activity over time.
Q5: The reaction reached 50% conversion, but the enantiomeric excess (ee) of both the product and the remaining starting material is low. Why?
A5: This indicates low enantioselectivity (a low E-value) of the enzyme under your current conditions. The enzyme is reacting with both enantiomers at similar rates.
Causality: Enantioselectivity is an intrinsic property of the enzyme for a given substrate pair and reaction conditions. It can be influenced by the acyl donor, solvent, and temperature.[16]
Troubleshooting Steps:
Optimize the Acyl Donor: This is the most impactful variable for selectivity. The size and electronic properties of the acyl donor are crucial.[16] Screen a series of acyl donors, such as ethyl 2-methoxyacetate, which has shown excellent results in amine resolutions.[15]
Lower the Temperature: While higher temperatures increase the rate, they can sometimes decrease selectivity. Try running the reaction at a lower temperature (e.g., 40 °C or room temperature) to see if selectivity improves, even if it takes longer.
Try a Different Enzyme: While CAL-B is often the best choice, other lipases could potentially show different selectivity for your specific substrate.
Section 2.3: Preparative Chiral Chromatography
Q6: I'm trying to develop a preparative HPLC method, but I can't get baseline separation of the enantiomers on my Chiralpak column. What should I try?
A6: Achieving baseline separation (resolution > 1.5) is a matter of optimizing the mobile phase composition and, occasionally, the column temperature.
Causality: Separation on a CSP depends on creating a sufficient difference in the transient diastereomeric interactions between the two enantiomers and the stationary phase.[17] The mobile phase composition directly modulates these interactions.
Troubleshooting Steps:
Optimize the Mobile Phase: For polysaccharide columns like Chiralpak, normal phase (e.g., Hexane/Isopropanol) is common.[18] Systematically vary the ratio of the alcohol modifier (e.g., from 99:1 to 80:20 Hexane:IPA). Ethanol can sometimes provide different selectivity than isopropanol.[19]
Use an Additive: For a basic amine like yours, adding a small amount (0.1%) of a basic modifier like diethylamine (DEA) or a competing amine to the mobile phase is often essential.[18] This deactivates highly acidic sites on the silica support, improving peak shape and often enhancing resolution.
Lower the Temperature: Reducing the column temperature (e.g., from 25 °C to 10 °C) can enhance the strength of the chiral interactions, leading to better separation, albeit with longer retention times.[19]
Try a Different CSP: If optimization fails, your molecule may not be well-suited for that specific CSP. Screen other columns with different chiral selectors (e.g., a cellulose-based column if you were using an amylose-based one, or a Pirkle-type column).[18]
Q7: My peak shapes are very broad or tailing. What is causing this?
A7: Poor peak shape is usually caused by secondary interactions with the stationary phase support, column overload, or using an inappropriate sample solvent.
Causality: Tailing is often due to strong, undesirable interactions between the basic amine analyte and residual acidic silanol groups on the silica surface of the CSP.[20] Broadening can also occur if the sample is overloaded on the column or if the injection solvent is much stronger than the mobile phase.
Troubleshooting Steps:
Add a Mobile Phase Modifier: As mentioned above, adding 0.1% DEA or another amine is the most effective way to combat tailing for basic compounds.
Reduce Sample Load: Inject a smaller mass of your sample. Overloading the column saturates the chiral interaction sites, leading to broad, non-Gaussian peaks.
Match Injection Solvent to Mobile Phase: Dissolve your sample in the mobile phase itself or a solvent that is weaker than the mobile phase.[20] Injecting in a strong solvent (like pure ethanol into a 95:5 Hexane:Ethanol mobile phase) causes peak distortion.
Check for Column Contamination: Strongly retained impurities from previous injections can accumulate at the column head and cause performance issues.[20] Follow the manufacturer's instructions for column flushing and regeneration.
Part 3: Optimized Experimental Protocols
Protocol 1: Diastereomeric Salt Resolution (General Procedure)
This protocol outlines a general screening procedure. The optimal resolving agent, solvent, and temperatures must be determined experimentally.
Salt Formation:
In a flask, dissolve racemic 1-acetyl-2-methylazetidine (1.0 eq.) in a minimal amount of a hot test solvent (e.g., isopropanol).
In a separate container, dissolve the chiral resolving acid (e.g., (S)-(+)-mandelic acid, 0.5 - 1.0 eq.) in a small amount of the same hot solvent.[4]
Slowly add the resolving agent solution to the amine solution while stirring.
Crystallization:
Allow the solution to cool slowly to room temperature. If no crystals form, continue cooling in a refrigerator (4 °C). Avoid rapid cooling.
If crystallization occurs, allow the mixture to stand for several hours to maximize yield.
Isolation and Analysis:
Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.
Dry the crystals (the "first crop"). This solid is your enriched diastereomeric salt.
Take a small sample of the salt, liberate the free amine by treating with a base (e.g., 1M NaOH) and extracting with an organic solvent (e.g., dichloromethane).
Analyze the enantiomeric excess (ee) of the liberated amine using Chiral HPLC (see Protocol 3).
Liberation of Enantiomer:
Once a satisfactory d.e. is achieved, dissolve the bulk of the crystalline salt in water.
Basify the aqueous solution with NaOH until pH > 11.
Extract the liberated, enantiomerically-enriched 1-acetyl-2-methylazetidine with an appropriate organic solvent.
Dry the organic layer (e.g., over Na₂SO₄), filter, and concentrate under reduced pressure to yield the final product.
Protocol 2: Enzymatic Kinetic Resolution with Novozym 435
This protocol uses immobilized Candida antarctica Lipase B (Novozym 435) and an activated acyl donor.
Reagent
Molar Eq.
Amount (for 1 mmol scale)
Racemic 1-acetyl-2-methylazetidine
1.0
127 mg
Acyl Donor (e.g., Vinyl Acetate)
1.5 - 3.0
1.5 - 3.0 mmol
Novozym 435 (immobilized CAL-B)
-
20-50 mg
Solvent (e.g., Heptane)
-
5 mL
Reaction Setup:
To a clean, dry vial, add the racemic amine, solvent, and the acyl donor.[11]
Add the immobilized enzyme (Novozym 435).
Reaction Monitoring:
Stir the suspension at the desired temperature (e.g., 45 °C).
Monitor the reaction progress by taking small aliquots over time. Filter off the enzyme and analyze the aliquot by GC or HPLC to determine the conversion percentage. The target is as close to 50% conversion as possible.
Workup and Separation:
Once ~50% conversion is reached, stop the reaction by filtering off the enzyme. The enzyme can be washed with fresh solvent and reused.
The filtrate now contains the unreacted enantiomer of the starting material and the newly formed acylated product of the other enantiomer.
These two compounds (amine vs. amide) have different chemical properties and can be separated using standard methods like column chromatography or acid/base extraction.
Analysis:
Determine the ee of the unreacted starting material and the isolated product separately using Chiral HPLC (Protocol 3).
Protocol 3: Determination of Enantiomeric Excess by Chiral HPLC
This is a starting point for method development on a polysaccharide-based CSP.
Column and System Setup:
Column: Chiralpak AD-H or a similar polysaccharide-based column.
Mobile Phase: Start with a mixture of Hexane and Isopropanol (IPA), e.g., 90:10 (v/v). Add 0.1% Diethylamine (DEA) to improve peak shape for the basic amine.[18]
Flow Rate: 1.0 mL/min.
Temperature: 25 °C.
Detection: UV detector set to an appropriate wavelength (e.g., 210 nm).
Sample Preparation:
Prepare a stock solution of your racemic standard at ~1 mg/mL in the mobile phase.
Prepare your resolved sample at a similar concentration in the mobile phase.
Analysis:
Inject the racemic standard first to determine the retention times of both enantiomers and confirm they are resolved.
Inject your resolved sample.
Calculation of Enantiomeric Excess (ee):
Integrate the peak areas for the two enantiomers (let's call them Peak 1 and Peak 2).
Calculate ee using the formula:
ee (%) = |(Area_Peak1 - Area_Peak2) / (Area_Peak1 + Area_Peak2)| * 100
References
Gotor-Fernández, V., Busto, E., & Gotor, V. (2007). Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. The Journal of Organic Chemistry. [Link]
Blackmond, D. G., & Ropic, M. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. [Link]
Pais, L. S., et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry. [Link]
de Souza, R. O. M. A., et al. (2010). Enzymatic resolution of amines catalyzed by different commercial lipases. Journal of the Brazilian Chemical Society. [Link]
Kannappan, V. (2025). Part 6: Resolution of Enantiomers. Chiralpedia. [Link]
Gotor-Fernández, V., Busto, E., & Gotor, V. (2007). Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C. The Journal of Organic Chemistry. [Link]
ResearchGate. (n.d.). Enzymatic enantiospecific acetylation of racemic amines by ball milling... ResearchGate. [Link]
Mazzanti, A., et al. (2020). Resolution of a Chiral β-Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular-Level Insights Into Solution-Phase Clusters. Chemistry – A European Journal. [Link]
Skarżyński, M., et al. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules. [Link]
Beswick, P., et al. (2014). Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Journal of Medicinal Chemistry. [Link]
Hewitt, D. (2020). Trouble with chiral separations. Chromatography Today. [Link]
Pharmaceutical Technology. (2014). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. [Link]
Dombrády, ZS., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry. [Link]
Ozeki, M., et al. (2016). Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes. Organic & Biomolecular Chemistry. [Link]
Goralski, T. D., & Ellman, J. A. (2022). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry. [Link]
IntechOpen. (2018). Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures. IntechOpen. [Link]
Couty, F., & Evano, G. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews. [Link]
Goralski, T. D., & Ellman, J. A. (2022). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry. [Link]
Chemistry Stack Exchange. (2012). How do you separate enantiomers?. Chemistry Stack Exchange. [Link]
Borovkov, V. V., et al. (2008). A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines. Organic Letters. [Link]
You, L., et al. (2007). Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement. Journal of the American Chemical Society. [Link]
Ahuja, S. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]
Joyce, L. A., et al. (2011). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. Journal of the American Chemical Society. [Link]
Chambers, M. R., & Schindler, C. S. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. The Journal of Organic Chemistry. [Link]
ResearchGate. (n.d.). 26 questions with answers in CHIRAL HPLC | Science topic. ResearchGate. [Link]
Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link]
Li, Z., et al. (2022). Strategies for chiral separation: from racemate to enantiomer. RSC Advances. [Link]
Ilisz, I., et al. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules. [Link]
Ren, X., et al. (2025). Synthesis of chiral Azetidine and its application in asymmetric synthesis. ResearchGate. [Link]
Troubleshooting low conversion rates during 2-methylazetidine acetylation
Welcome to the Advanced Troubleshooting Guide for the acetylation of 2-methylazetidine. As a Senior Application Scientist, I have designed this resource to address the specific physicochemical hurdles associated with thi...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Troubleshooting Guide for the acetylation of 2-methylazetidine. As a Senior Application Scientist, I have designed this resource to address the specific physicochemical hurdles associated with this substrate. 2-Methylazetidine presents a unique triad of synthetic challenges: high volatility, severe steric hindrance at the α-carbon, and extreme susceptibility to acid-catalyzed ring-opening due to the strain of the four-membered azaheterocycle[1].
This guide moves beyond generic amine acylation protocols, providing a self-validating, mechanistically grounded framework to rescue stalled reactions and maximize your conversion rates.
Part 1: Mechanistic FAQs & Diagnostics
Q1: Why does my conversion plateau at 40–50% despite using a large excess of acetic anhydride and triethylamine (TEA)?A: This is a classic symptom of steric clash. The methyl group at the C2 position severely shields the secondary nitrogen, drastically reducing its nucleophilicity compared to unhindered amines[2]. TEA is an insufficient base for this transformation because it relies on the amine's intrinsic ability to attack the anhydride directly. To overcome this activation barrier, you must introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP reacts with acetic anhydride to form a highly electrophilic N-acetylpyridinium intermediate, which is reactive enough to force the acylation of the hindered azetidine.
Q2: My GC-MS shows complete consumption of 2-methylazetidine, but my isolated yield of 1-acetyl-2-methylazetidine is below 30%. Where is the mass going?A: You are likely experiencing a combination of substrate evaporation and acid-catalyzed degradation. 2-Methylazetidine is highly volatile (boiling point ~71 °C). If your reaction is not strictly sealed or if your addition is highly exothermic, the starting material will vaporize before it can react. Furthermore, azetidines are highly strained[3]. If the acetic acid byproduct is not immediately scavenged by a strong, non-nucleophilic base (like DIPEA), the localized acidic environment will protonate the azetidine, triggering irreversible ring-opening and polymerization.
Q3: Can I switch from acetic anhydride to acetyl chloride to force the reaction to completion?A: It is highly discouraged. While acetyl chloride is more electrophilic, it generates stoichiometric hydrogen chloride (HCl) as a byproduct. The four-membered azetidine ring is exceptionally sensitive to strong acids[3]. Even with a base present, the transient localized spikes in HCl concentration during dropwise addition are often enough to cleave the C–N bond, leading to complex mixtures of ring-opened chloro-amine byproducts. Acetic anhydride remains the optimal reagent when paired with DMAP.
Part 2: Troubleshooting Workflows & Pathway Logic
To systematically identify the root cause of your low conversion, follow the diagnostic logic outlined below.
Diagnostic workflow for 2-methylazetidine acetylation issues.
This protocol is engineered to prevent volatility losses, overcome steric barriers, and protect the fragile azetidine ring. Every critical step includes a self-validation checkpoint to ensure the system is operating as intended.
Step 1: Reactor Preparation & Substrate Loading
Charge a rigorously dried, septum-sealed round-bottom flask with 2-methylazetidine (1.0 equiv) and anhydrous Dichloromethane (DCM) to achieve a 0.5 M concentration.
Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) and DMAP (0.1 equiv).
Self-Validation Checkpoint: Ensure the flask is completely sealed under an inert argon atmosphere. 2-Methylazetidine will readily evaporate if the system is open to a bubbler with high flow.
Step 2: Temperature Control & Acylation
Cool the reaction mixture to exactly 0 °C using an ice-water bath.
Add Acetic Anhydride (1.2 equiv) dropwise over 15–20 minutes using a syringe pump.
Self-Validation Checkpoint: Monitor the internal temperature. A lack of a mild exotherm indicates that the reactive N-acetylpyridinium intermediate has not formed. An exotherm exceeding 5 °C suggests the addition is too rapid, which risks thermal degradation and side reactions.
Step 3: Reaction Monitoring
Remove the ice bath and allow the reaction to warm to room temperature (20 °C) while stirring for 2 hours.
Self-Validation Checkpoint: Analyze an aliquot via GC-FID. Do not rely solely on LC-UV, as 1-acetyl-2-methylazetidine lacks a strong UV chromophore and will yield false negatives. A proper mass balance check should confirm the disappearance of the 2-methylazetidine peak (MW 71) and the appearance of the product peak (MW 113).
Step 4: Buffered Quenching & Workup
Quench the reaction by adding cold, saturated aqueous NaHCO₃. Stir vigorously for 15 minutes to hydrolyze unreacted acetic anhydride.
Self-Validation Checkpoint: Check the pH of the aqueous phase. It must remain >8. If the pH drops below 7, the un-scavenged acetic acid will catalyze the ring-opening of your newly formed product[3]. Add more NaHCO₃ if necessary before phase separation.
Part 4: Quantitative Data & Reagent Comparison
The table below summarizes the causality between reagent selection and the resulting conversion rates, demonstrating why the optimized protocol is strictly required.
Acylating Agent
Base (Equiv)
Catalyst (Equiv)
Temp (°C)
Conversion (%)
Primary Diagnostic Issue
Acetic Anhydride
TEA (1.5)
None
25
45%
Reaction stalls due to severe steric hindrance at C2.
Acetyl Chloride
TEA (1.5)
None
0
60%
High degree of acid-catalyzed ring-opening byproducts.
Acetic Anhydride
DIPEA (2.0)
None
25
50%
Base is non-nucleophilic; cannot overcome activation barrier alone.
Acetic Anhydride
DIPEA (2.0)
DMAP (0.1)
0 → 25
>95%
Optimal conditions; high yield, no degradation.
References
Two Scalable Syntheses of (S)-2-Methylazetidine
The Journal of Organic Chemistry
URL:[Link]
Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions
ACS Publications
URL:[Link]
β-Lactams: Versatile Building Blocks for the Stereoselective Synthesis of Non-β-Lactam Products
Chemical Reviews
URL:[Link]
A Comparative Guide for Medicinal Chemists: Azetidine, 1-acetyl-2-methyl- vs. Pyrrolidine Analogs
A Senior Application Scientist's Perspective on Navigating the Nuances of Saturated Heterocycles in Drug Design For the discerning medicinal chemist, the selection of a core scaffold is a decision that reverberates throu...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Perspective on Navigating the Nuances of Saturated Heterocycles in Drug Design
For the discerning medicinal chemist, the selection of a core scaffold is a decision that reverberates through the entire drug discovery cascade. The seemingly subtle choice between saturated heterocycles can profoundly impact a compound's physicochemical properties, metabolic fate, and ultimately, its therapeutic potential. This guide provides an in-depth, data-driven comparison of 1-acetyl-2-methylazetidine and its corresponding pyrrolidine analogs, offering a framework for rational design in drug development.
The Strategic Value of Four- and Five-Membered Saturated Heterocycles
Azetidines and pyrrolidines are foundational building blocks in medicinal chemistry. Their three-dimensional, sp³-rich character offers an escape from the "flatland" of aromatic rings, enabling more precise and complex interactions with biological targets.[1][2] The pyrrolidine ring, in particular, is a ubiquitous motif in both natural products and FDA-approved drugs.[3] The smaller, more strained azetidine ring has emerged as a valuable bioisostere for larger heterocycles, often conferring unique advantages in drug-like properties.[1][4]
This guide will dissect the key decision-making parameters when choosing between a 1-acetyl-2-methylazetidine core and its pyrrolidine counterpart, focusing on physicochemical properties, metabolic stability, and the critical role of conformational restriction in receptor engagement.
Physicochemical Properties: A Balancing Act of Solubility and Lipophilicity
The incorporation of either an azetidine or pyrrolidine ring significantly influences a molecule's polarity and lipophilicity, which in turn dictates its absorption, distribution, metabolism, and excretion (ADME) profile.
The smaller, more constrained azetidine ring generally imparts greater polarity and, consequently, higher aqueous solubility compared to the larger, more lipophilic pyrrolidine ring.[5] This is a crucial consideration for achieving favorable oral bioavailability. Conversely, the increased lipophilicity of pyrrolidine-containing compounds can enhance membrane permeability.[5]
The lower molecular weight of the azetidine analog can be advantageous in lead optimization to maintain overall size while exploring other substitutions.
The azetidine analog is predicted to be slightly more lipophilic. However, experimental data on closely related sulfonamides suggest that azetidines generally have lower lipophilicity than pyrrolidines.[5] This highlights the importance of experimental validation over sole reliance on in silico predictions.
Aqueous Solubility
Predicted to be High
Predicted to be Moderate
The greater polarity of the azetidine ring typically leads to improved aqueous solubility, a key factor in preventing precipitation in physiological fluids and improving formulation options.[5]
The basicity of the parent amines is very similar, suggesting that the N-acetylated analogs will have comparable electronic properties at the nitrogen atom, though the amide resonance will significantly lower the basicity of the nitrogen in both cases.
To experimentally assess the passive permeability of these analogs, the Parallel Artificial Membrane Permeability Assay (PAMPA) is a cost-effective and high-throughput method.
Objective: To determine the effective permeability (Pe) of a compound across an artificial lipid membrane, simulating passive gastrointestinal absorption.
Methodology:
Preparation of the Donor Plate: A 96-well filter plate is coated with a solution of a lipid (e.g., 4% lecithin in dodecane) to form an artificial membrane.[9]
Compound Preparation: The test compounds (1-acetyl-2-methylazetidine and its pyrrolidine analog) are dissolved in a buffer solution (e.g., phosphate-buffered saline, pH 7.4) at a known concentration.
Assay Assembly: The donor plate is placed on top of a 96-well acceptor plate containing buffer. The test compound solutions are then added to the donor wells.
Incubation: The "sandwich" plate is incubated at room temperature for a defined period (e.g., 4-18 hours).[10][11]
Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is determined using a suitable analytical method, such as LC-MS/MS.
Calculation of Permeability: The effective permeability (Pe) is calculated using the following equation:
Pe = (V_A * V_D) / ((V_A + V_D) * Area * time) * ln(1 - [C_A] / [C_eq])
Where:
V_A and V_D are the volumes of the acceptor and donor wells, respectively.
Area is the surface area of the membrane.
time is the incubation time.
[C_A] is the concentration of the compound in the acceptor well.
[C_eq] is the theoretical equilibrium concentration.
Expected Outcome: Based on general trends, the pyrrolidine analog may exhibit slightly higher permeability in the PAMPA assay due to its greater lipophilicity. However, the difference may be modest, and other factors such as hydrogen bonding capacity can also influence permeability.
Metabolic Stability: The Impact of Ring Strain and Substitution
Metabolic stability is a critical determinant of a drug's half-life and dosing regimen. The liver, rich in cytochrome P450 (CYP) enzymes, is the primary site of drug metabolism.
The inherent ring strain of azetidines (approximately 25.4 kcal/mol) can make them more susceptible to metabolic ring-opening compared to the less strained pyrrolidine ring.[9] However, the substitution pattern plays a crucial role in mitigating this potential liability. The 2-methyl group in 1-acetyl-2-methylazetidine may sterically hinder access of metabolic enzymes to the ring, potentially enhancing its stability.
Pyrrolidine rings are generally metabolically stable but can be susceptible to oxidation at the carbons adjacent to the nitrogen atom.[12] The N-acetylation in both analogs is expected to influence their metabolic profile, potentially directing metabolism towards other parts of the molecule.
Experimental Protocol: In Vitro Liver Microsomal Stability Assay
This assay provides a robust in vitro model to assess the intrinsic clearance of a compound by hepatic enzymes.
Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a compound upon incubation with liver microsomes.
Methodology:
Preparation of Incubation Mixture: Human or animal liver microsomes are thawed and diluted in a phosphate buffer (pH 7.4) to a final protein concentration of 0.5-1.0 mg/mL.[13]
Compound Addition: The test compounds are added to the microsomal suspension at a low concentration (typically 1 µM) to ensure enzyme kinetics are in the linear range.
Initiation of Reaction: The metabolic reaction is initiated by the addition of the cofactor NADPH (1 mM).[13]
Time-Course Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes) and the reaction is quenched by adding a cold organic solvent like acetonitrile.
Sample Analysis: The samples are centrifuged to precipitate the proteins, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of the resulting line corresponds to the elimination rate constant (k). The in vitro half-life is calculated as t½ = 0.693/k, and the intrinsic clearance is calculated as CLint = (0.693/t½) / (protein concentration).[13][14]
Expected Outcome: It is plausible that the 1-acetyl-2-methylazetidine may exhibit comparable or even slightly enhanced metabolic stability compared to its pyrrolidine analog, especially if the 2-methyl group effectively shields the strained ring from enzymatic attack. The pyrrolidine analog might undergo C-H oxidation at positions alpha to the nitrogen.
Conformational Analysis and Receptor Binding: Rigidity vs. Flexibility
The three-dimensional shape of a molecule is paramount for its interaction with a biological target. The choice between an azetidine and a pyrrolidine ring can have profound consequences on the conformational landscape of a drug candidate.
Azetidines are conformationally more constrained than pyrrolidines.[1] This rigidity can be advantageous, as it reduces the entropic penalty upon binding to a receptor, potentially leading to higher affinity.[15] The puckered nature of the azetidine ring also provides well-defined vectors for substituents, allowing for precise positioning within a binding pocket.
In contrast, the five-membered pyrrolidine ring is more flexible and can adopt multiple, low-energy "envelope" and "twist" conformations in a process known as pseudorotation.[16] This flexibility can be beneficial if the receptor requires an induced-fit binding mode, allowing the ligand to adapt its shape to the binding site. However, this conformational freedom can also come at an entropic cost.
The N-acetyl group in both analogs introduces an amide bond, which can exist in cis and trans conformations. The energy barrier for rotation around the amide bond is significant, leading to the potential for distinct populations of conformers at room temperature. The ring structure influences this equilibrium. In N-acetylated proline (a close analog), the trans-amide is generally favored. Crystal structure analysis of N-acetyl-azetidine-2-carboxylic acid reveals a trans-amide bond in the solid state.[2]
Synthetic Considerations
The accessibility of substituted building blocks is a practical consideration in drug discovery. The synthesis of substituted pyrrolidines, often starting from readily available chiral precursors like proline, is well-established.[17][18] The synthesis of substituted azetidines can be more challenging due to the inherent ring strain, often requiring specialized cyclization strategies.[19][20] However, recent advances in synthetic methodology have made a wider variety of substituted azetidines more accessible.[20]
A plausible synthetic route to racemic 1-benzyl-2-methyl-azetidine-2-carboxylic acid ethyl ester, a precursor to the core azetidine of interest, involves the cyclization of a tertiary amine derived from the condensation of benzylamine with 2-bromo-propionic acid ethyl ester and subsequent reaction with chloroacetaldehyde.[21] The N-acetyl group can be introduced after debenzylation and before or after further functionalization.
Conclusion: A Strategic Choice Based on Project Goals
The decision to employ a 1-acetyl-2-methylazetidine or a corresponding pyrrolidine analog is not a matter of inherent superiority of one over the other, but rather a strategic choice dictated by the specific challenges and objectives of a drug discovery program.
Choose the 1-acetyl-2-methylazetidine scaffold when:
Improved aqueous solubility is a primary goal. [5]
Metabolic stability is a concern, and a rigid, potentially more stable core is desired. [1]
A specific, rigid conformation is required for high-affinity binding to the target. [15]
Exploring novel chemical space and securing intellectual property are key considerations.
Opt for the pyrrolidine analog when:
Higher membrane permeability is needed, and a modest increase in lipophilicity is acceptable. [5]
Conformational flexibility is required for an induced-fit interaction with the biological target. [16]
Access to a wide variety of chiral starting materials and well-established synthetic routes is a priority. [17]
Ultimately, the most effective approach often involves the synthesis and parallel evaluation of both analogs. The empirical data generated from such a head-to-head comparison will provide the clearest guidance for lead optimization and the selection of a clinical candidate with the optimal balance of potency, selectivity, and pharmacokinetic properties.
References
Pion Inc. (2022, December 10). Parallel Artificial Membrane Permeability Assay (PAMPA) training video. YouTube. [Link]
protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes. [Link]
Baranczewski, P., Stańczak, A., & Sundberg, K. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 453-472.
Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Retrieved from [Link]
Wernevik, J., et al. (n.d.). Protocol for the Human Liver Microsome Stability Assay.
Pion Inc. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]
ResearchGate. (n.d.). Examples of an azetidine-based bioisoster for a piperidine ring [Image]. [Link]
Millipore. (n.d.). Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). [Link]
S. Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 14(8), 759. [Link]
Cheekatla, S. R. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry, 18(3), 303-337. [Link]
PubChem. (n.d.). Azetidine, 1-acetyl-2-methyl-. National Center for Biotechnology Information. [Link]
Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Heterocycles, 84(1), 223. [Link]
Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). Molecules, 29(20), 4880. [Link]
Google Patents. (n.d.). Process for preparing 2-methylpyrrolidine and specific enantiomers thereof.
ChemSynthesis. (2025, May 20). 1-acetyl-2-methylpyrrolidine. [Link]
Defert, O., et al. (2014). Discovery and Optimization of an Azetidine Chemical Series As a Free Fatty Acid Receptor 2 (FFA2) Antagonist: From Hit to Clinic. Journal of Medicinal Chemistry, 57(22), 9349-9366. [Link]
Mehra, V., Lumb, I., Anand, A., & Kumar, V. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(79), 50059-50089. [Link]
Crystal structure analysis of N-acetylated proline and ring size analogs. (2022). Research Collection. [Link]
Meltzer, P. C., et al. (2007). 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors. Journal of Medicinal Chemistry, 50(11), 2675-2687. [Link]
Piela, L., Némethy, G., & Scheraga, H. A. (1987). The effect of the L-azetidine-2-carboxylic acid residue on protein conformation. I. Conformational analysis of N-acetyl-L-azetidine-2-carboxylic acid-N'-methylamide and dipeptides containing the L-azetidine-2-carboxylic acid residue. Biopolymers, 30(9-10), 891-908. [Link]
Cheméo. (n.d.). Chemical Properties of N-Acetylpyrrolidone (CAS 932-17-2). [Link]
Blumberg Institute. (2024, October 22). Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. [Link]
Google Patents. (n.d.). Processes for preparing (r)-2-methylpyrrolidine and (s).
Raimondi, M. V., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Pharmaceuticals, 14(8), 759. [Link]
AIR Unimi. (2025, February 19). Azetidin-2-one-based small molecules as dual hHDAC6/HDAC8 inhibitors. [Link]
Google Patents. (n.d.).
ResearchGate. (2026, March 15). Molecular basis for azetidine-2-carboxylic acid biosynthesis [Image]. [Link]
ChemRxiv. (2021, December 18). C2H5NO Isomers: from Acetamide to 1,2-Oxazetidine and Beyond. [Link]
Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Future Medicinal Chemistry. [Link]
Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 5(4), 545-551. [Link]
Brandi, A., Cicchi, S., & Cordero, F. M. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3988-4035. [Link]
Stability Study of Parenteral N-Acetylcysteine, and Chemical Inhibition of Its Dimerization. (n.d.). MDPI. [Link]
Comparison of the Metabolic Profiles Associated with Protonitazene and Protonitazepyne in Two Severe Poisonings. (2025). Toxics, 13(6), 464. [Link]
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Comparative Guide to HPLC Purity Validation of Azetidine, 1-acetyl-2-methyl-
A Senior Application Scientist's Guide to Method Selection and Implementation In the landscape of pharmaceutical development, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their inter...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide to Method Selection and Implementation
In the landscape of pharmaceutical development, the rigorous assessment of purity for active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring safety and efficacy. Azetidine, 1-acetyl-2-methyl-, a substituted azetidine, represents a class of compounds of growing interest in medicinal chemistry.[1] Its small, polar nature, however, presents unique challenges for traditional analytical techniques like reversed-phase high-performance liquid chromatography (RP-HPLC). This guide provides an in-depth comparison of HPLC methodologies for the purity validation of Azetidine, 1-acetyl-2-methyl-, offering field-proven insights and supporting data to aid researchers in selecting and implementing the most appropriate analytical strategy.
The Analytical Challenge: Understanding Azetidine, 1-acetyl-2-methyl-
Azetidine, 1-acetyl-2-methyl- (C₆H₁₁NO, M.W. 113.16 g/mol ) is a relatively polar compound, as indicated by its computed XLogP3 value of 0.3.[2] This property, coupled with its limited number of hydrogen bond donors (0) and one hydrogen bond acceptor, suggests that it will be poorly retained on conventional C18 stationary phases under typical reversed-phase conditions.[2] Such poor retention often leads to elution near the void volume, resulting in inadequate resolution from potential impurities and compromising the accuracy of purity assessments.[3][4]
To overcome this challenge, two primary HPLC strategies are considered: a modified aqueous reversed-phase approach and hydrophilic interaction liquid chromatography (HILIC). The choice between these methods depends on the specific analytical requirements, including the polarity of potential impurities and the desired run time.
Method Comparison: Reversed-Phase vs. HILIC
Modified Aqueous Reversed-Phase HPLC (RP-HPLC)
While standard RP-HPLC is often unsuitable for highly polar compounds, modifications can be made to enhance retention.[3][5] For Azetidine, 1-acetyl-2-methyl-, a water-tolerant stationary phase, such as a polar-embedded or polar-endcapped C18 column, is recommended. These columns are designed to prevent "hydrophobic collapse" in highly aqueous mobile phases, ensuring reproducible retention.[4]
Rationale for Method Design:
Stationary Phase: A polar-embedded C18 column (e.g., with a carbamate or amide group) is chosen to provide an alternative interaction mechanism (dipole-dipole) to supplement the weak hydrophobic interactions. This enhances the retention of polar analytes.
Mobile Phase: A highly aqueous mobile phase (e.g., 95% aqueous buffer: 5% acetonitrile) is necessary to increase the retention of the polar analyte on the C18 column.[3] A volatile buffer like ammonium acetate is suitable for mass spectrometry (MS) compatibility.
Hypothetical Performance Data:
To illustrate the potential performance of this method, consider the separation of Azetidine, 1-acetyl-2-methyl- from two hypothetical impurities:
Impurity A: 2-methylazetidine (a potential starting material, more polar).
Impurity B: A di-acetylated byproduct (less polar).
Compound
Retention Time (min)
Resolution (Rs)
Tailing Factor (Tf)
Impurity A (2-methylazetidine)
2.1
-
1.2
Azetidine, 1-acetyl-2-methyl-
3.5
3.1
1.1
Impurity B (di-acetylated)
6.8
5.4
1.0
Table 1: Hypothetical performance of a modified aqueous RP-HPLC method.
While this approach can be effective, achieving sufficient retention for very polar impurities can still be challenging, potentially requiring long analysis times or complex mobile phases.
HILIC has emerged as a powerful technique for the separation of polar and hydrophilic compounds.[6][7][8] In HILIC, a polar stationary phase (e.g., amide, amino, or bare silica) is used with a mobile phase rich in an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[9] Retention is based on the partitioning of the analyte between the organic-rich mobile phase and a water-enriched layer on the surface of the stationary phase.[8]
Rationale for Method Design:
Stationary Phase: An amide-based stationary phase is an excellent choice for its enhanced stability and unique selectivity for polar neutral and basic compounds.[6][7]
Mobile Phase: A high percentage of acetonitrile (e.g., 90%) promotes the formation of the aqueous layer on the stationary phase, leading to strong retention of polar analytes. A small amount of aqueous buffer (e.g., 10%) facilitates elution.
Hypothetical Performance Data:
Using the same set of hypothetical impurities, a HILIC method would be expected to provide a different elution order and potentially better retention for the most polar species.
Compound
Retention Time (min)
Resolution (Rs)
Tailing Factor (Tf)
Impurity B (di-acetylated)
2.5
-
1.1
Azetidine, 1-acetyl-2-methyl-
4.8
4.2
1.0
Impurity A (2-methylazetidine)
7.2
4.9
1.1
Table 2: Hypothetical performance of a HILIC method.
As illustrated, the HILIC method provides greater retention for the main analyte and the more polar impurity, often leading to better overall resolution and more robust quantitation. The increased organic content in the mobile phase also offers the advantage of enhanced sensitivity when using mass spectrometry detection.[8]
Decision Logic for HPLC Method Selection
The choice between a modified RP-HPLC method and a HILIC method is a critical step in developing a robust purity validation assay. The following diagram illustrates the decision-making process based on the properties of the analyte and its expected impurities.
Caption: Decision tree for selecting an appropriate HPLC method.
Detailed Experimental Protocol: HILIC Method for Purity Validation
This section provides a step-by-step protocol for the HILIC method, designed as a self-validating system with clear system suitability criteria.
1. Chromatographic Conditions:
HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).
Stationary Phase: Waters ACQUITY UPLC BEH Amide column (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.8 (adjusted with acetic acid).
Mobile Phase B: Acetonitrile.
Gradient Program:
0-1 min: 90% B
1-8 min: 90% -> 70% B
8-8.1 min: 70% -> 90% B
8.1-12 min: 90% B (re-equilibration)
Flow Rate: 0.4 mL/min.
Column Temperature: 35 °C.
Detection: 210 nm.
Injection Volume: 2 µL.
2. Preparation of Solutions:
Diluent: Acetonitrile:Water (90:10 v/v).
Standard Solution (0.5 mg/mL): Accurately weigh approximately 10 mg of Azetidine, 1-acetyl-2-methyl- reference standard into a 20 mL volumetric flask. Dissolve and dilute to volume with diluent.
Sample Solution (0.5 mg/mL): Accurately weigh approximately 10 mg of the Azetidine, 1-acetyl-2-methyl- sample into a 20 mL volumetric flask. Dissolve and dilute to volume with diluent.
3. System Suitability Test (SST):
Before sample analysis, perform five replicate injections of the Standard Solution. The system is deemed suitable for use if the following criteria are met:
Tailing Factor (Tf) for the main peak: ≤ 1.5.
Theoretical Plates (N) for the main peak: ≥ 5000.
Relative Standard Deviation (%RSD) for peak area: ≤ 1.0%.
Relative Standard Deviation (%RSD) for retention time: ≤ 0.5%.
4. Analytical Procedure:
Inject the diluent as a blank to ensure no interfering peaks are present.
Perform the system suitability test as described above.
Inject the Sample Solution in duplicate.
Calculate the purity of the sample by area normalization, assuming all impurities have a similar response factor at the detection wavelength.
Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100
Experimental Workflow Visualization
The following diagram outlines the complete experimental workflow for the HILIC purity validation method.
Caption: HILIC method experimental workflow.
Conclusion
The purity validation of Azetidine, 1-acetyl-2-methyl- requires a carefully considered HPLC strategy due to its polar nature. While a modified aqueous reversed-phase method can be viable, a HILIC approach often provides superior retention, resolution, and robustness, particularly for separating the API from more polar impurities. The detailed HILIC protocol and workflows presented in this guide offer a robust starting point for researchers and drug development professionals, ensuring the generation of accurate and reliable purity data that meets stringent regulatory standards.
References
PubChem. Azetidine, 1-acetyl-2-methyl-. National Center for Biotechnology Information. [Link]
Roemling, R., et al. Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. [Link]
Agilent Technologies. Hydrophilic Interaction Chromatography (HILIC) for Simultaneous and Fast Analysis of Melamine, Cyanuric Acid, and other Metabolites. [Link]
Chirita, R.I., et al. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Liquid Chromatography & Related Technologies. [Link]
Zenzola, M., et al. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. The Journal of Organic Chemistry. [Link]
Shimadzu. Chiral Separation Using SFC and HPLC. [Link]
NextSDS. Azetidine, 1-acetyl-2-methylene-4-phenyl- (9CI) - Chemical Substance Information. [Link]
University of Birmingham. Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. [Link]
Smith, A. C., et al. Two Scalable Syntheses of (S)-2-Methylazetidine. The Journal of Organic Chemistry. [Link]
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Comparative Mass Spectrometry Guide: Fragmentation Patterns of 1-Acetyl-2-methylazetidine
Executive Summary Accurate structural characterization of strained nitrogen heterocycles is a critical bottleneck in drug development, synthetic validation, and untargeted metabolomics. [1] (CAS: 50837-77-9)[2], a highly...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Accurate structural characterization of strained nitrogen heterocycles is a critical bottleneck in drug development, synthetic validation, and untargeted metabolomics. [1] (CAS: 50837-77-9)[2], a highly strained four-membered carboxamide, presents unique analytical challenges due to its propensity for rapid ring-opening and its isobaric overlap with unstrained isomers like N-acetylpyrrolidine.
As an Application Scientist, navigating the structural elucidation of this compound requires understanding how different ionization energies interact with its inherent ring strain. This guide objectively compares the performance of Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) against Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) for characterizing 1-acetyl-2-methylazetidine, providing self-validating protocols and quantitative fragmentation data.
Mechanistic Causality of Ionization and Fragmentation
1-Acetyl-2-methylazetidine has a chemical formula of C₆H₁₁NO and an exact monoisotopic mass of 113.084 Da[1]. The fundamental causality behind its fragmentation behavior lies in the relief of its massive inherent ring strain (~107 kJ/mol for azetidines).
Hard Ionization (GC-EI-MS, 70 eV): The high-energy electron beam strips an electron to form the radical cation [M]•⁺ at m/z 113. Because 70 eV imparts significant excess internal energy, the molecule rapidly seeks strain relief. The dominant pathway is the loss of ketene (CH₂=C=O, 42 Da) from the N-acetyl moiety via a four-centered transition state, yielding an abundant 2-methylazetidine radical cation at m/z 71. A secondary, highly diagnostic pathway is the loss of the C2-methyl radical to yield m/z 98, a fragment largely absent in its structural isomer, N-acetylpyrrolidine.
Soft Ionization (LC-ESI-MS/MS, CID): Electrospray ionization yields the even-electron protonated precursor [M+H]⁺ at m/z 114.091[3]. Because ESI imparts minimal excess energy, the intact precursor is highly stable. Fragmentation requires Collision-Induced Dissociation (CID). Upon collision with inert gas (e.g., Argon), the weakest bond—the amide linkage—cleaves first, resulting in the neutral loss of ketene to form m/z 72. Subsequent higher-energy collisions force the strained azetidine ring to open, expelling ammonia (17 Da) or ethylene (28 Da).
Platform Performance & Quantitative Data Comparison
The choice between GC-MS and LC-MS/MS depends heavily on the matrix and the need for isomeric differentiation. GC-EI-MS provides a highly reproducible, library-searchable fingerprint, while High-Resolution LC-ESI-MS/MS (HRMS) excels in complex biological matrices[3].
Table 1: Quantitative Comparison of Fragmentation Data
Analytical Parameter
GC-EI-MS (Hard Ionization, 70 eV)
LC-ESI-MS/MS (Soft Ionization, CID 20 eV)
Structural Assignment / Causality
Primary Precursor Ion
m/z 113.08[M]•⁺ (15% Abundance)
m/z 114.09[M+H]⁺ (100% Abundance)
ESI preserves the intact protonated molecule; EI causes rapid initial decay.
Base Peak (100%)
m/z 71
m/z 72
Neutral loss of ketene (42 Da) from the N-acetyl group.
Diagnostic Fragments
m/z 98 (-CH₃), m/z 43 (-C₂H₄)
m/z 97 (-NH₃), m/z 55 (-C₂H₄ from m/z 72)
m/z 98 is highly specific to the C2-methyl group on the azetidine ring.
Isomer Specificity
High: Distinct m/z 98 ratio vs. pyrrolidines.
Moderate: Requires HRMS exact mass or specific CID energy stepping.
GC-MS provides richer structural fingerprints for isobaric differentiation.
Limit of Detection
~10 ng/mL
~50 pg/mL
ESI-MS/MS offers superior sensitivity for trace-level detection.
Logical Workflow & Visualization
The following diagram illustrates the divergent analytical pathways and logical fragment generation for 1-acetyl-2-methylazetidine across both platforms.
MS analytical workflow and fragmentation logic for 1-acetyl-2-methylazetidine.
Self-Validating Experimental Protocols
To ensure absolute scientific integrity and prevent false positives from isobaric interferences, the following protocols are designed as self-validating systems . Every analytical batch must contain internal feedback loops (System Suitability Tests, blanks, and Quality Control standards) to prove the data's reliability at the time of acquisition.
Protocol A: GC-EI-MS Structural Fingerprinting
Causality: GC is selected because 1-acetyl-2-methylazetidine is a low-molecular-weight, volatile compound lacking highly polar protic groups, making it inherently amenable to gas-phase separation without the need for complex derivatization.
System Suitability Test (SST): Inject Perfluorotributylamine (PFTBA) tuning standard. Validation metric: Verify that the mass axis is calibrated and the 70 eV electron beam generates the theoretical abundance ratios for m/z 69, 219, and 502. This proves the ionization source is operating at standard energy, ensuring library-matchable fragmentation.
Baseline Validation (Blank): Inject 1 µL of pure extraction solvent (e.g., Hexane or Dichloromethane). Validation metric: Confirm the absence of peaks at the target retention time to prove zero column carryover.
Sample Preparation & Internal Standard: Dilute the sample in solvent and spike with 50 ng/mL of a deuterated internal standard (e.g., N-acetylpyrrolidine-d3). Causality: The internal standard corrects for minor variations in split-injection volumes and validates retention time stability.
Chromatographic Separation: Inject 1 µL (Split 10:1) onto a standard non-polar column (e.g., HP-5ms, 30m x 0.25mm x 0.25µm). Program the oven from 50°C (hold 1 min) to 200°C at 15°C/min.
Data Acquisition & QC Loop: Acquire data in full scan mode (m/z 35–300). Conclude the batch with a Quality Control (QC) injection of a known 1-acetyl-2-methylazetidine standard to prove the system's sensitivity did not degrade during the run.
Protocol B: LC-ESI-MS/MS Trace Analysis
Causality: LC-ESI-MS/MS is selected for its superior sensitivity in complex biological matrices where high-resolution exact mass is required to distinguish the target from background noise[3].
Mass Calibration (SST): Infuse a polytyrosine calibration solution. Validation metric: Calibrate the Time-of-Flight (TOF) or Orbitrap mass analyzer to achieve a mass accuracy of <2 ppm. This is critical to confidently assign the exact mass of 114.09132 m/z to the C₆H₁₁NO formula.
Blank & Equilibration: Run a gradient blank (Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile). Validation metric: Ensure background ions do not suppress the m/z 114 channel.
Sample Injection: Inject 2 µL of the prepared sample (filtered to 0.22 µm) onto a C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size).
ESI-MS/MS Acquisition: Operate the ESI source in positive mode. Isolate the m/z 114.09 precursor using a narrow quadrupole isolation window (0.7 Da). Apply a normalized collision energy (NCE) of 20 eV. Causality: 20 eV is the optimal threshold to break the amide bond (yielding m/z 72) without completely shattering the azetidine ring into non-diagnostic low-mass noise.
Data Processing: Extract the exact mass chromatograms for the precursor (m/z 114.091) and the primary product ion (m/z 72.081). Compare the retention time and ion ratios against the QC standard run at the end of the batch to validate the findings.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 537224, 1-Acetyl-2-methylazetidine". PubChem. URL:[Link]
